Cas no 2295323-50-9 (N-(4,4-difluorobutyl)benzamide)

• Product Name: N-(4,4-difluorobutyl)benzamide
• CAS No: 2295323-50-9
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• MDL: MFCD34562117
• CID: 5613021
• PubChem ID: 165588257
• Update Time: 2025-06-15

N-(4,4-difluorobutyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2295323-50-9
• EN300-33050843
• N-(4,4-difluorobutyl)benzamide

• MDL： MFCD34562117
• Inchi： 1S/C11H13F2NO/c12-10(13)7-4-8-14-11(15)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2,(H,14,15)
• InChI Key： PWVLSCISJBALEO-UHFFFAOYSA-N
• SMILES： FC(CCCNC(C1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(4,4-difluorobutyl)benzamide

Recent Advances in the Study of N-(4,4-difluorobutyl)benzamide (CAS: 2295323-50-9) in Chemical Biology and Pharmaceutical Research

N-(4,4-difluorobutyl)benzamide (CAS: 2295323-50-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This small molecule, characterized by its unique difluorobutyl and benzamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of neurodegenerative diseases and cancer therapy. The compound's ability to modulate specific biological pathways has made it a valuable tool for both basic research and drug development.

One of the key areas of investigation has been the synthesis and optimization of N-(4,4-difluorobutyl)benzamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

In terms of pharmacological activity, recent studies have demonstrated that N-(4,4-difluorobutyl)benzamide exhibits potent inhibitory effects on specific enzymes involved in neurodegenerative pathways. For instance, it has been shown to selectively target and inhibit monoamine oxidase B (MAO-B), an enzyme implicated in the pathogenesis of Parkinson's disease. This finding suggests that the compound could serve as a potential therapeutic agent for neurodegenerative disorders, offering a new avenue for drug development in this challenging area.

Additionally, N-(4,4-difluorobutyl)benzamide has been investigated for its anticancer properties. Preliminary in vitro studies have revealed that the compound induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies indicate that this effect is mediated through the activation of intrinsic apoptotic pathways and the inhibition of key survival signals. These findings highlight the compound's potential as a lead candidate for the development of novel anticancer therapies.

Despite these promising results, challenges remain in the development of N-(4,4-difluorobutyl)benzamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile.

In conclusion, N-(4,4-difluorobutyl)benzamide (CAS: 2295323-50-9) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activity make it a valuable subject of ongoing research in chemical biology and pharmaceutical sciences. Future studies will likely focus on optimizing its pharmacological properties and advancing it through the drug development pipeline. The continued exploration of this compound could yield significant breakthroughs in the treatment of neurodegenerative diseases and cancer.